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Abstract

Lansoprazole Sulfone, identified by CAS number 131926-99-3, is the primary and
pharmacologically less active metabolite of the proton pump inhibitor (PPI) Lansoprazole.
Formed predominantly in the liver through the action of cytochrome P450 enzymes, specifically
CYP3A4, its characterization and quantification are critical for comprehensive pharmacokinetic
and drug metabolism studies of Lansoprazole. This technical guide provides an in-depth
overview of Lansoprazole Sulfone, including its chemical and physical properties, metabolic
pathway, and detailed experimental protocols for its synthesis and analytical determination.

Chemical and Physical Properties

Lansoprazole Sulfone is a sulfone derivative of Lansoprazole, appearing as a white to off-
white solid. It is sparingly soluble in water but demonstrates solubility in organic solvents such
as methanol and dimethyl sulfoxide (DMSO).[1]
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Property Value Source
CAS Number 131926-99-3 [1]
Molecular Formula C16H14F3N303S [2][3]
Molecular Weight 385.36 g/mol [4]
Melting Point 207°C (decomposition) [4]

pKa (Predicted) 9.04 £0.10 [1]
Appearance White to off-white solid [1]

DMF: 30 mg/mLDMSO: 30
Solubility mg/mLEthanol: 5 2]

mg/mLDMSO:PBS (pH 7.2)
(1:1): 0.5 mg/mL

Metabolic Pathway of Lansoprazole

Lansoprazole undergoes extensive metabolism in the liver, primarily mediated by the

cytochrome P450 (CYP) enzyme system. The two major metabolic pathways are sulfoxidation

and hydroxylation.

» Sulfoxidation: This pathway is predominantly catalyzed by the CYP3A4 enzyme and results

in the formation of Lansoprazole Sulfone.

o Hydroxylation: This pathway is mainly catalyzed by CYP2C19 and leads to the formation of

5-hydroxylansoprazole.

Genetic polymorphisms in CYP2C19 can significantly influence the metabolic profile of

Lansoprazole, affecting its efficacy and potential for drug-drug interactions.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.researchgate.net/publication/362363407_Stability-indicating_HPLC_method_for_the_determination_of_related_substances_in_lansoprazole_sulphide
https://ajrconline.org/AbstractView.aspx?PID=2012-5-7-10
https://patents.google.com/patent/CN104267130A/en
https://www.researchgate.net/publication/328995091_ANALYTICAL_METHOD_DEVELOPMENT_VALIDATION_AND_FORCED_DEGRADATION_STUDIES_OF_LANSOPRAZOLE_BY_RP-HPLC
https://www.researchgate.net/publication/328995091_ANALYTICAL_METHOD_DEVELOPMENT_VALIDATION_AND_FORCED_DEGRADATION_STUDIES_OF_LANSOPRAZOLE_BY_RP-HPLC
https://www.researchgate.net/publication/362363407_Stability-indicating_HPLC_method_for_the_determination_of_related_substances_in_lansoprazole_sulphide
https://www.researchgate.net/publication/362363407_Stability-indicating_HPLC_method_for_the_determination_of_related_substances_in_lansoprazole_sulphide
https://ajrconline.org/AbstractView.aspx?PID=2012-5-7-10
https://www.benchchem.com/product/b1674484?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674484?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sulfoxidation
@ Lansoprazole Sulfone
ydroxylation
G-Hydroxylansoprazole)
Liver (Hepatocytes)

Click to download full resolution via product page

Metabolic pathway of Lansoprazole.

Experimental Protocols
Synthesis of Lansoprazole Sulfone

The synthesis of Lansoprazole Sulfone is typically achieved through the oxidation of
Lansoprazole or its sulfide precursor, Lansoprazole sulfide. The following protocol is a
representative method based on literature procedures.

Materials:

Lansoprazole sulfide

e m-Chloroperoxybenzoic acid (m-CPBA) or Hydrogen Peroxide
e Dichloromethane or other suitable solvent

e Sodium bicarbonate solution

e Sodium thiosulfate solution

e Anhydrous magnesium sulfate

 Rotary evaporator

o Standard laboratory glassware
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Procedure:

e Dissolve Lansoprazole sulfide in a suitable solvent such as dichloromethane in a round-
bottom flask.

e Cool the solution in an ice bath to 0-5°C.

o Slowly add a solution of the oxidizing agent (e.g., m-CPBA) in the same solvent to the cooled
solution of Lansoprazole sulfide while stirring. The molar ratio of the oxidizing agent to the
sulfide is typically around 2:1 to ensure complete conversion to the sulfone.

e Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid
chromatography (HPLC).

¢ Once the reaction is complete, quench any excess oxidizing agent by adding a saturated
solution of sodium thiosulfate.

e Wash the organic layer sequentially with a saturated sodium bicarbonate solution and brine.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
under reduced pressure using a rotary evaporator.

e The crude Lansoprazole Sulfone can be purified by recrystallization or column
chromatography to yield the final product.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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